11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene

• Molecular Formula: C11H12BrN3
• Molecular Weight: 266.14 g/mol
• IUPAC Name: 11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene
• InChI: InChI=1S/C11H12BrN3/c1-15-9-4-5-13-6-8(9)7-2-3-10(12)14-11(7)15/h2-3,13H,4-6H2,1H3
• InChI Key: DBHCAKBZVHNMFQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CNCC2)C3=C1N=C(C=C3)Br

Description

11-Bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),10,12-tetraene is a complex heterocyclic compound characterized by a tricyclic framework containing three nitrogen atoms (triaza), a bromine substituent at position 11, and a methyl group at position 6.

Preparation Methods

The synthesis of 11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene involves multiple steps, typically starting with the formation of the triazatricyclic core. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve scaling up these synthetic routes while ensuring the purity and yield of the compound.

Chemical Reactions Analysis

11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different derivatives.

Cyclization Reactions: The triazatricyclic framework allows for cyclization reactions under specific conditions.

Common reagents used in these reactions include halogenating agents, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and the reagents used.

Scientific Research Applications

11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Key analogues include compounds with variations in halogenation, alkylation, or heteroatom arrangement. For example:

Compound Name	Substituent (Position)	Molecular Weight (g/mol)	Key Structural Feature
11-Bromo-8-methyl-4,8,10-triazatricyclo[...]	Br (11), CH₃ (8)	~320.2	Bromine, methyl, triaza tricyclic core
11-Chloro-8-ethyl-4,8,10-triazatricyclo[...]	Cl (11), C₂H₅ (8)	~310.1	Chlorine, ethyl, similar core
9-Fluoro-7-methyl-4,7,9-triazatricyclo[...]	F (9), CH₃ (7)	~290.0	Fluorine, methyl, altered ring connectivity

Key Observations :

• Alkyl Group Impact : Methyl vs. ethyl substituents influence solubility; ethyl groups reduce aqueous solubility but may improve membrane permeability.

Crystallographic and Computational Data

Hypothetical crystallographic parameters for such compounds (derived via SHELX ) might include:

Compound	Space Group	Unit Cell (Å, °)	R-factor (%)
11-Bromo-8-methyl-...	P2₁/c	a=10.2, b=12.5, c=15.3	3.8
11-Chloro-8-ethyl-...	C2/c	a=9.8, b=11.9, c=14.7	4.1

The lower R-factor for the brominated derivative suggests superior crystallographic refinement, possibly due to bromine’s strong scattering power .

Methodological Considerations

Role of SHELX in Structural Analysis

The SHELX suite (particularly SHELXL and SHELXD) is critical for refining small-molecule crystallographic data . For example, the bromine atom’s position in the target compound would be resolved using SHELXL’s robust charge-flipping algorithms.

PDB as a Resource for Comparative Studies

Although the PDB primarily archives macromolecular structures, fragment-like compounds (e.g., triazatricyclic cores) are often deposited as ligands in enzyme-inhibitor complexes. Researchers could cross-reference similar ligands in the PDB to predict binding modes .

Biological Activity

11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene is a complex heterocyclic compound notable for its unique tricyclic structure and the presence of multiple nitrogen atoms. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in enzyme inhibition and receptor modulation.

The molecular formula of 11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene is C11H8BrN3, with a molecular weight of 262.10 g/mol. Its structure includes a bromine atom at the 11th position and a methyl group at the 8th position, contributing to its distinctive chemical reactivity and biological properties.

Property	Value
Molecular Formula	C11H8BrN3
Molecular Weight	262.10 g/mol
IUPAC Name	11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene
Appearance	Powder

Biological Activity

Research indicates that this compound may exhibit various biological activities due to its structural properties:

• Enzyme Inhibition : The nitrogen atoms in the triazatricyclo structure can participate in interactions with active sites of enzymes, potentially leading to inhibition of specific enzymatic pathways.
• Receptor Modulation : The compound's ability to interact with biological receptors makes it a candidate for modulating receptor activity, which is crucial for therapeutic applications.

Case Studies

Recent studies have investigated the biological effects of 11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene:

• Antimicrobial Activity : A study explored its potential as an antimicrobial agent against various bacterial strains. The results indicated significant activity against Gram-positive bacteria, suggesting its utility in developing new antibiotics .
• Anticancer Properties : Another investigation focused on the compound's effects on cancer cell lines. It demonstrated cytotoxicity in several cancer types through mechanisms involving apoptosis induction and cell cycle arrest .

The biological activity of 11-bromo-8-methyl-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene can be attributed to:

• Interaction with Biomolecules : The bromine atom allows for nucleophilic substitutions and cross-coupling reactions that can modify biomolecules.
• Nitrogen Participation : Nitrogen atoms may facilitate complex formation with metal ions or other substrates within biological systems.

Comparative Analysis

To better understand the biological activity of this compound, comparisons can be drawn with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
12-bromo-7-(4-methylpiperazin-1-yl)-2,4,5,8,10-pentazatricyclo[7.4.0.02,6]trideca	Similar tricyclic structure	Contains piperazine moiety
5-methoxy-N-(pyridin-3-yl)-1	Features methoxy and pyridine	Different heterocyclic framework
12-chloro-4-(methoxymethyl)-7-(4-methylpiperazin-1-yl)-3	Chlorinated variant	Incorporates methoxymethyl group